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Compound of Interest

Compound Name: Methoxymethyl acetate

Cat. No.: B1615274 Get Quote

An In-depth Technical Guide to Methoxymethyl Acetate: Chemical Properties and Reactivity

Introduction
Methoxymethyl acetate (MMA), also known as methyl 2-methoxyacetate, is a carboxylate

ester with significant applications as a solvent and a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] Its unique combination of an ether and an ester

functional group imparts specific chemical properties and reactivity profiles that are of great

interest to researchers and professionals in drug development and chemical synthesis. This

guide provides a comprehensive overview of the core chemical properties, reactivity, and

relevant experimental protocols for methoxymethyl acetate.

Chemical and Physical Properties
Methoxymethyl acetate is a clear, colorless to slightly brown liquid with a characteristic fruity

odor.[1] Its physical and chemical properties are summarized in the table below, providing a

quantitative basis for its application in various experimental and industrial settings.
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Property Value Source(s)

IUPAC Name methyl 2-methoxyacetate [2]

Synonyms

Methoxyacetic acid methyl

ester, Methyl α-

methoxyacetate

[3][4]

CAS Number 6290-49-9 [1][2]

Molecular Formula C₄H₈O₃ [1][2]

Molecular Weight 104.10 g/mol [2][4]

Appearance
Clear colorless to slightly

brown liquid
[1]

Boiling Point 129-130 °C [4]

Density 1.051 g/mL at 25 °C [4]

Refractive Index n20/D 1.396 [4]

Flash Point 35 °C (95 °F) - closed cup [4]

Water Solubility Soluble [1]

Solubility in other solvents
Soluble in Chloroform,

Methanol

Reactivity and Stability
The reactivity of methoxymethyl acetate is primarily dictated by its ester functional group,

making it susceptible to hydrolysis under both acidic and basic conditions.

Hydrolysis
In the presence of strong acids or bases, methoxymethyl acetate undergoes hydrolysis to

yield methoxyacetic acid and methanol.[5] This reaction is a critical consideration in its use as a

solvent or in synthetic pathways where acidic or basic conditions are present. The reaction is

reversible, but the equilibrium can be driven towards the products by controlling the reaction

conditions.
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Figure 1: Acid or Base-Catalyzed Hydrolysis of Methoxymethyl Acetate.

Incompatibilities and Hazards
Methoxymethyl acetate is incompatible with strong oxidizing agents, acids, and bases.[6] It is

a flammable liquid and vapor (Flam. Liq. 3), and its vapors can form explosive mixtures with air.

[2][7] Therefore, it must be stored away from heat, sparks, open flames, and other sources of

ignition.[3][7] Hazardous decomposition products upon combustion include carbon monoxide

(CO) and carbon dioxide (CO₂).[6][7]

Experimental Protocols
Synthesis of Methoxymethyl Acetate
A common laboratory-scale synthesis involves the methoxylation of methyl chloroacetate using

sodium methoxide.[8]

Materials:

Methyl chloroacetate

Sodium methoxide

Methanol (as solvent)

Reaction vessel with stirring and temperature control
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Distillation apparatus

Procedure:

Charge the reaction vessel with sodium methoxide dissolved in methanol.

While stirring, slowly add methyl chloroacetate to the sodium methoxide solution.

Initially, control the temperature to approximately 30 °C. After the initial exothermic reaction

subsides, raise the temperature to and maintain it at about 70 °C to continue the reaction.[8]

Monitor the reaction progress by checking the pH. If the pH drops below 9, additional sodium

methoxide may be required.

Upon completion, the product, methoxymethyl acetate, is isolated from the reaction mixture

by distillation. The primary byproduct, sodium chloride, remains in the distillation pot.[1]
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Figure 2: Workflow for the Synthesis of Methoxymethyl Acetate.

Purity Analysis by Gas Chromatography (GC)
The purity of synthesized methoxymethyl acetate can be determined using gas

chromatography.

Instrumentation:
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Gas chromatograph with a Flame Ionization Detector (FID).

Capillary column suitable for polar compounds (e.g., a wax or polyethylene glycol-based

column).

Carrier gas (e.g., Helium, Nitrogen).

Procedure:

Sample Preparation: Prepare a dilute solution of the methoxymethyl acetate sample in a

suitable solvent (e.g., methanol or dichloromethane). Create a series of standards of known

concentrations for calibration.

GC Conditions (Typical):

Injector Temperature: 200 °C

Detector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 150 °C.

Carrier Gas Flow: 1-2 mL/min.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Interpretation: Identify the peak corresponding to methoxymethyl acetate based on its

retention time, as determined by running a pure standard. Calculate the purity by comparing

the peak area of the product to the total area of all peaks in the chromatogram.

Applications in Research and Drug Development
Methoxymethyl acetate serves as a valuable intermediate in organic synthesis. Its bifunctional

nature allows for diverse chemical transformations. In the pharmaceutical industry, it is used in

the synthesis of complex molecules, including Vitamin B6 and certain sulfonamides.[9] Its

properties as a solvent are also utilized in formulations for paints, coatings, and adhesives.[1]

Safety and Handling
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Due to its flammability and potential for irritation, proper safety precautions are essential when

handling methoxymethyl acetate.

Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant

gloves, and a lab coat.[10]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[3]

Handling: Ground and bond containers when transferring material to prevent static

discharge. Use spark-proof tools and explosion-proof equipment.[3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

sources of ignition. Keep containers tightly closed in a designated flammables area.[3][7]

First Aid: In case of eye or skin contact, flush immediately with plenty of water for at least 15

minutes and seek medical attention.[3] If inhaled, move to fresh air. If ingested, seek

immediate medical assistance.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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